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Introduction
Dicerium trioxide (Ce₂O₃), also known as cerium(III) oxide or cerous oxide, is a rare earth

oxide of significant interest in catalysis, ceramics, and various advanced materials applications.

Its thermal stability is a critical parameter that dictates its behavior and suitability in high-

temperature processes. This technical guide provides a comprehensive overview of the thermal

properties of dicerium trioxide, including its melting and boiling points, and its behavior under

different atmospheric conditions. The document summarizes key quantitative data, details

experimental methodologies for thermal analysis, and presents visual representations of the

underlying processes.

Thermal Properties of Dicerium Trioxide
Dicerium trioxide is generally produced by the reduction of cerium(IV) oxide (CeO₂) at high

temperatures. For instance, this can be achieved by heating CeO₂ in a hydrogen atmosphere

at approximately 1400°C.[1] While stable under specific reducing conditions, Ce₂O₃ exhibits a

propensity to oxidize back to the more common CeO₂ at elevated temperatures in the presence

of an oxidant.
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The thermal properties of dicerium trioxide are summarized in the table below. It is important

to note that there is some variability in the reported melting points in the literature, which may

be attributed to different experimental conditions and sample purities.

Property Value Conditions/Notes

Melting Point 1692 °C to 2600 °C

The range reflects

discrepancies in reported

values across different

sources. A commonly cited

value is 2210 °C.

Boiling Point 3730 °C

Oxidation to CeO₂
Begins at elevated

temperatures

The exact onset temperature

can vary depending on the

atmosphere (e.g., air, inert gas

with oxygen impurities) and

particle size. Studies on the

decomposition of cerium(III)

precursors show the final oxide

product to be CeO₂.[2][3][4]

Thermal Analysis Methodologies
The thermal stability of dicerium trioxide is primarily investigated using techniques such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Experimental Protocol: Thermogravimetric Analysis
(TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This is particularly useful for studying the oxidation of Ce₂O₃ to CeO₂, which is

accompanied by a weight gain.

Objective: To determine the temperature at which dicerium trioxide begins to oxidize and to

quantify the associated mass change.
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Instrumentation: A thermogravimetric analyzer capable of reaching high temperatures (e.g., up

to 1500°C) with precise temperature and mass control.

Procedure:

Sample Preparation: A small, accurately weighed sample of pure dicerium trioxide powder

(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

Atmosphere: The furnace is purged with the desired gas (e.g., dry air for oxidation studies, or

a high-purity inert gas like argon or nitrogen for stability studies) at a controlled flow rate

(e.g., 20-100 mL/min).

Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) from room

temperature to the desired final temperature (e.g., 1200°C).

Data Acquisition: The instrument records the sample mass and temperature continuously

throughout the experiment.

Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset

temperature of any mass change, the temperature of the maximum rate of change (from the

derivative of the TGA curve, DTG), and the total mass gain. The theoretical mass gain for the

complete oxidation of Ce₂O₃ to CeO₂ can be calculated and compared with the experimental

results.

Visualizing Thermal Processes
Experimental Workflow for Thermal Analysis
The following diagram illustrates the typical workflow for evaluating the thermal stability of

dicerium trioxide using TGA and DSC.
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Experimental workflow for TGA/DSC analysis of Ce₂O₃.
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Phase Transition and Oxidation Pathway
The thermal behavior of dicerium trioxide is intrinsically linked to the cerium-oxygen system.

While Ce₂O₃ can exist as a stable phase, it will oxidize to CeO₂ under appropriate conditions of

temperature and oxygen partial pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jcpr.or.kr [jcpr.or.kr]

2. researchgate.net [researchgate.net]

3. orbit.dtu.dk [orbit.dtu.dk]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-depth Technical Guide: Thermal Stability of Dicerium
Trioxide (Ce₂O₃)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075403#thermal-stability-of-dicerium-trioxide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b075403?utm_src=pdf-body
https://www.benchchem.com/product/b075403?utm_src=pdf-body-img
https://www.benchchem.com/product/b075403?utm_src=pdf-custom-synthesis
http://www.jcpr.or.kr/journal/download/pdf/2575
https://www.researchgate.net/publication/257266875_Thermal_decomposition_study_by_DTA-TG-MS_of_ceriumIII_acetylacetonate_used_as_ceria_thin_film_precursor
https://orbit.dtu.dk/files/134359025/TAJA_1_s2.0_S0165237017302334_main.pdf
https://www.researchgate.net/publication/239130777_The_thermal_decomposition_of_ceriumIII_nitrate
https://www.benchchem.com/product/b075403#thermal-stability-of-dicerium-trioxide
https://www.benchchem.com/product/b075403#thermal-stability-of-dicerium-trioxide
https://www.benchchem.com/product/b075403#thermal-stability-of-dicerium-trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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